molecular formula C12H9NO B8578781 3-(Quinolin-6-yl)prop-2-enal CAS No. 130520-72-8

3-(Quinolin-6-yl)prop-2-enal

Cat. No. B8578781
CAS RN: 130520-72-8
M. Wt: 183.21 g/mol
InChI Key: MZXKEWFFQIBAHQ-UHFFFAOYSA-N
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Description

3-(Quinolin-6-yl)prop-2-enal is a useful research compound. Its molecular formula is C12H9NO and its molecular weight is 183.21 g/mol. The purity is usually 95%.
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properties

CAS RN

130520-72-8

Molecular Formula

C12H9NO

Molecular Weight

183.21 g/mol

IUPAC Name

3-quinolin-6-ylprop-2-enal

InChI

InChI=1S/C12H9NO/c14-8-2-3-10-5-6-12-11(9-10)4-1-7-13-12/h1-9H

InChI Key

MZXKEWFFQIBAHQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=CC(=C2)C=CC=O)N=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 6-quinolinecarboxaldehyde (1.58 g, 10.05 mmol, prepared as described in U.S. Pat. No. 5,559,256), (1,3-dioxolan-2-ylmethyl)triphenylphosphonium bromide (6.45 g, 15.02 mmol), and TDA-1 (3.20 mL, 10.00 mmol) in dichloromethane (50 mL) and sat. aq. K2CO3 (50 mL) was heated to reflux for 5 h. The layers were separated and the aqueous layer was extracted with dichloromethane (2×25 mL). The combined organic layers were washed with water (50 mL) and brine (50 mL), dried (MgSO4), and concentrated. THF (25 mL) and 10% HCl (25 mL) were added and the mixture was stirred for 1 h at rt. The reaction mixture was cooled to 0° C., made basic with 10% NaOH, and extracted with ethyl acetate (3×25 mL). The combined organic layers were washed with water (50 mL) and brine (50 mL), dried (MgSO4), and concentrated. Chromatography (SiO2, 1:1 hexane/ethyl acetate+0.2% triethylamine) provided a yellow solid that was partioned between ethyl acetate (20 mL) and 10% HCl (15 mL). The aqueous layer was washed with ethyl acetate (2×20 mL) and then made basic with 10% NaOH. The precipitated solids were collected by filtration, washed with water, and dried in vacuo to give 1.20 g (65%) of the title compound as a light yellow solid. MS 184 (M+H)+.
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